N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-methoxybenzamide

• IUPAC Name: N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-2-methoxybenzamide
• InChI: InChI=1S/C21H19N5O3/c1-13-8-9-15(10-14(13)2)26-19-17(11-23-26)21(28)25(12-22-19)24-20(27)16-6-4-5-7-18(16)29-3/h4-12H,1-3H3,(H,24,27)
• InChI Key: QOYRLBVVXYHNQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)NC(=O)C4=CC=CC=C4OC)C
• Molecular Formula: C21H19N5O3
• Molecular Weight: 389.4 g/mol

Description

“N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-methoxybenzamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Chemical Reactions Analysis

The chemical reactions involving this compound are not explicitly mentioned in the available resources.

Scientific Research Applications

Anticancer Potential

• Novel pyrazole derivatives have been synthesized and evaluated for their anticancer activity. Compounds such as 4-amino-3-(4-chlorophenyl)-1H-pyrazol-5-yl-methanone and 6-amino-3-(4-chlorophenyl)-5-methyl-1,6-dihydro-7H-pyrazolo[4,3-d]-pyrimidin-7-one demonstrated higher anticancer activity than the reference drug doxorubicin against certain cancer cell lines (Hafez, El-Gazzar, & Al-Hussain, 2016).

• Another study focused on the design, synthesis, and evaluation of novel pyrazolo[3,4-d]pyrimidine derivatives. Some of these compounds exhibited potent antitumor activity against various cancer cell lines, highlighting their potential as anticancer agents (Kandeel, Mohamed, Abd El Hamid, & Negmeldin, 2012).

Antimicrobial Activity

• The synthesis and biological evaluation of N-aryl-7-methoxybenzo[b]furo[3,2-d]pyrimidin-4-amines and their N-arylbenzo[b]thieno[3,2-d]pyrimidin-4-amine analogues were conducted. These compounds were designed as dual inhibitors of CLK1 and DYRK1A kinases, with implications for antimicrobial applications (Loidreau et al., 2013).

• Research into the antimicrobial screening of 5-(benzylidene)-3-phenylthiazolidin-4-one derivatives incorporating a thiazole ring demonstrated potential therapeutic intervention for microbial diseases, particularly against bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).

Synthesis and Structural Analysis

• The compound N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide was synthesized, and its crystal structure determined, revealing promising anticancer activity against various human cancer cell lines. The study highlights the importance of structural analysis in developing new therapeutic agents (Huang et al., 2020).

Safety And Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the available resources.

Future Directions

The future directions for this compound are not explicitly mentioned in the available resources.